Cas no 1803549-35-0 (6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1803549-35-0
• MF: C₈H₇F₃N₄O
• MW: 232.162591218948
• CID: 4930975
• Update Time: 2025-07-18

6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N4O/c9-8(10,11)16-7-4(2-12)1-6(14)15-5(7)3-13/h1H,2,12H2,(H2,14,15)
• InChI Key： OTGVWGCBDFUWHF-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=NC(=CC=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 0.6
• Topological Polar Surface Area: 98

Additional information on 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine

Introduction to 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1803549-35-0)

6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine, a compound with the CAS number 1803549-35-0, is a novel and versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, an aminomethyl group, a cyano group, and a trifluoromethoxy substituent. These functional groups contribute to its diverse chemical properties and potential biological activities.

The pyridine ring is a fundamental building block in many biologically active molecules due to its aromaticity and ability to form hydrogen bonds. The presence of the amino group and aminomethyl group enhances the compound's basicity and reactivity, making it suitable for various chemical transformations. The cyano group imparts additional reactivity and can be converted into other functional groups such as carboxylic acids or amides, which are often crucial in drug design. The trifluoromethoxy substituent adds fluorine atoms, which can influence the compound's lipophilicity, metabolic stability, and binding affinity to biological targets.

Recent studies have explored the potential applications of 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine in various therapeutic areas. One notable area of research is its use as a lead compound in the development of novel antiviral agents. The unique combination of functional groups in this molecule allows it to interact with viral enzymes and proteins, potentially inhibiting viral replication. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against influenza A virus.

In addition to antiviral applications, 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine has shown promise in cancer research. Its ability to modulate key signaling pathways involved in cell proliferation and apoptosis makes it a potential candidate for anticancer drug development. A recent study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound effectively inhibited the growth of human breast cancer cells by targeting specific kinases involved in cell cycle regulation.

The pharmacokinetic properties of 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity, as influenced by the trifluoromethoxy group, enhances its ability to cross biological membranes and reach target tissues. Furthermore, the stability of the cyano group under physiological conditions ensures that the compound remains active over an extended period.

Synthetic methods for preparing 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine have been optimized to improve yield and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For example, starting from 3-trifluoromethoxypyridine, chemists can introduce an amino group via nucleophilic substitution reactions followed by further modifications to incorporate the cyano and aminomethyl groups. These synthetic strategies are crucial for scaling up production for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine and its derivatives in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials.

In conclusion, 6-Amino-4-(aminomethyl)-2-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1803549-35-0) is a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive lead compound for developing novel therapeutic agents targeting viral infections and cancer. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications.